Cas no 824984-05-6 (2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester)
824984-05-6 structure
Product Name:2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
CAS No:824984-05-6
MF:C14H15NO3
MW:245.273803949356
CID:689441
PubChem ID:71418260
Update Time:2025-04-19
2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
- ethyl 3-amino-4-benzylfuran-2-carboxylate
- 824984-05-6
- DTXSID80837578
-
- Inchi: 1S/C14H15NO3/c1-2-17-14(16)13-12(15)11(9-18-13)8-10-6-4-3-5-7-10/h3-7,9H,2,8,15H2,1H3
- InChI Key: NOHWVHKGTNTRON-UHFFFAOYSA-N
- SMILES: O1C=C(C(=C1C(=O)OCC)N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 245.10519334g/mol
- Monoisotopic Mass: 245.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 65.5Ų
2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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